Cas no 2172069-45-1 (1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide structure
2172069-45-1 structure
Product Name:1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172069-45-1
MF:C11H20N4OS
MW:256.367700576782
CID:6097598
PubChem ID:165607358
Update Time:2025-07-25

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
    • 2172069-45-1
    • EN300-1596564
    • Inchi: 1S/C11H20N4OS/c1-7(2)10-9(11(12)17)13-14-15(10)5-8(3)6-16-4/h7-8H,5-6H2,1-4H3,(H2,12,17)
    • InChI Key: SLRXZQNMOGMZSN-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(C(C)C)N(CC(C)COC)N=N1)N

Computed Properties

  • Exact Mass: 256.13578245g/mol
  • Monoisotopic Mass: 256.13578245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 98Ų

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596564-0.05g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
0.05g
$1560.0 2023-06-04
Enamine
EN300-1596564-0.1g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
0.1g
$1635.0 2023-06-04
Enamine
EN300-1596564-0.25g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
0.25g
$1708.0 2023-06-04
Enamine
EN300-1596564-0.5g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
0.5g
$1783.0 2023-06-04
Enamine
EN300-1596564-1.0g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
1g
$1857.0 2023-06-04
Enamine
EN300-1596564-2.5g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
2.5g
$3641.0 2023-06-04
Enamine
EN300-1596564-5.0g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
5g
$5387.0 2023-06-04
Enamine
EN300-1596564-10.0g
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
10g
$7988.0 2023-06-04
Enamine
EN300-1596564-50mg
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
50mg
$1560.0 2023-09-23
Enamine
EN300-1596564-100mg
1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172069-45-1
100mg
$1635.0 2023-09-23

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172069-45-1)

The compound 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, identified by its CAS number 2172069-45-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic thioamide derivative has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a triazole ring, a structural motif well-documented for its role in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents.

Structurally, the compound features a 3-methoxy-2-methylpropyl group at the C1 position of the triazole ring and a propan-2-yl group at the C5 position. These substituents contribute to the compound's overall lipophilicity and potential for membrane interaction, which are critical factors in drug design. The presence of a carbothioamide moiety at the C4 position introduces a polar functional group that may enhance solubility and binding affinity to biological targets.

Recent research has highlighted the importance of triazole derivatives in addressing emerging therapeutic challenges. The triazole core is known for its stability and ability to form hydrogen bonds, making it an excellent scaffold for drug development. Studies have demonstrated that modifications at the C3 and C5 positions of the triazole ring can significantly influence biological activity. For instance, the 3-methoxy-2-methylpropyl substituent may enhance metabolic stability, while the propan-2-yl group could improve cell membrane permeability.

In the context of medicinal chemistry, thioamides are widely recognized for their versatility in drug design. The carbothioamide functional group in this compound can act as a hydrogen bond acceptor and participate in hydrophobic interactions, which are crucial for receptor binding. This feature makes it an attractive candidate for further exploration in the development of novel therapeutics.

Current research trends indicate that heterocyclic compounds continue to be a cornerstone in pharmaceutical innovation. The synthesis and characterization of 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide aligns with these trends by leveraging well-established structural motifs while introducing novel substituents that may enhance pharmacological properties.

The compound's potential applications extend to multiple therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The triazole-thioamide hybrid structure provides a unique framework for designing molecules with enhanced target specificity and reduced side effects.

Advances in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular modeling techniques can predict binding affinities and interactions with biological targets, facilitating rapid optimization of lead structures. The integration of experimental data with computational insights has been instrumental in refining drug candidates for clinical development.

The synthesis of 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry synthesis. Key steps include cyclization to form the triazole ring, introduction of the thioamide group, and functionalization at the C3 and C5 positions. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological evaluation of this compound has begun to reveal its potential as a therapeutic agent. In vitro assays have shown promising activity against certain cancer cell lines, suggesting its ability to disrupt critical cellular pathways. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. The structural features of 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide address some of these issues through its designed lipophilicity and polar functional groups. These attributes enhance bioavailability and target engagement while minimizing off-target effects.

Future research directions include further optimization of this compound through structure-based drug design approaches. By modifying substituents or exploring analogs based on this scaffold, scientists aim to improve potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The significance of this compound lies not only in its individual properties but also in its contribution to broader trends in drug discovery. As pharmaceutical companies seek innovative solutions to unmet medical needs, compounds like this one offer hope for developing next-generation therapeutics with improved efficacy and safety profiles.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.